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Compound of Interest

Compound Name: 3-[(1R)-1-hydroxyethyl]benzonitrile

CAS No.: 317829-69-9

Cat. No.: B1421911 Get Quote

Executive Safety Summary
Compound: 3-[(1R)-1-hydroxyethyl]benzonitrile CAS (Generic): 127053-80-9 (Racemic) /

Specific stereoisomer CAS varies by catalog. Physical State: Typically an off-white solid or

viscous oil (purity dependent). Primary Hazards: Acute Toxicity (Oral/Inhalation), Severe Eye

Irritation, Dermal Absorption.

Immediate Action Required: Treat this compound as a High Potency Active Pharmaceutical

Ingredient (HPAPI) Intermediate. Standard "lab safety" (lab coat + thin nitrile gloves) is

insufficient for preparative handling due to the high permeation potential of aromatic nitriles.

Hazard Identification & Mechanistic Risk
To effectively protect yourself, you must understand the mechanism of toxicity, not just the

hazard codes.

The "Silent" Dermal Threat
Aromatic nitriles, including 3-[(1R)-1-hydroxyethyl]benzonitrile, possess a lipophilic aromatic

ring that facilitates rapid transport across the stratum corneum. Once absorbed, or if

inhaled/ingested, the nitrile moiety (-CN) can undergo metabolic oxidation (via Cytochrome

P450 enzymes) to release free cyanide ions (

).
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Why this matters: Cyanide inhibits cytochrome c oxidase in the mitochondria, halting cellular

respiration.

The Danger: Unlike acid spills which burn immediately, nitrile absorption can be

asymptomatic for a "lag time" (30-60 minutes) while metabolism occurs, followed by sudden

onset of systemic hypoxia (dizziness, weakness, collapse).

Stereochemical Considerations
As the (1R)-enantiomer, this is a chiral intermediate likely used for high-value pharmaceutical

synthesis (e.g., Rivastigmine analogs).

Risk: Cross-contamination not only poses a safety risk but can cause racemization or

enantiomeric excess (ee) degradation if exposed to incompatible solvents or pH extremes on

contaminated PPE.

PPE Selection Matrix
Standard nitrile exam gloves offer limited protection against aromatic nitriles.

Hand Protection (The Critical Barrier)

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1421911?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Task Type Exposure Risk
Recommended
Glove System

Rationale

Incidental (Vial

movement, sealed

containers)

Low (Splash only)
Double Nitrile (min 5

mil / 0.12mm)

Standard nitrile

provides <15 min

breakthrough for

aromatic nitriles.

Double gloving allows

outer glove removal

immediately upon

contamination.

Preparative

(Weighing, Syringe

transfer, Reaction

setup)

High (Direct Contact)

Laminate Film (e.g.,

Silver Shield / 4H)

under Nitrile

Laminates provide

>480 min

breakthrough time.

The outer nitrile glove

provides dexterity and

grip.

Spill Cleanup Critical
Viton or Butyl Rubber

(min 0.3mm)

Heavy-duty resistance

required. Do not use

latex or standard

nitrile.
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Component Recommendation Technical Specification

Respiratory (Solid) P3 / N100

Particulate filter required if

handling powder outside a

hood.

Respiratory (Solution) ABEK1 or OV/AG

Organic Vapor cartridges

required if dissolved in

solvents (e.g., DCM, Ethyl

Acetate).

Body Tyvek® Lab Coat

Disposable, non-woven

polyethylene (Tyvek) is

superior to cotton, which

absorbs and holds nitriles

against the skin.

Eyes Chemical Goggles

Safety glasses with side

shields are minimum; goggles

required for liquid handling to

prevent splash entry.

Visualized Workflows
A. PPE Decision Logic
Use this logic flow to determine the required protection level based on your specific operation.
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Start: Assess Operation

Physical State?

Solid / Powder

Powder

Liquid / Solution

Solvent

Quantity?

< 100 mg

Analytical

> 100 mg

Prep/Synth

Level 1: Fume Hood + 
Double Nitrile Gloves + 

Safety Glasses

Level 2: Fume Hood + 
Laminate Liners (Silver Shield) + 

Tyvek Sleeves

Level 3: Glovebox or 
Full Face Respirator (P3/OV) + 

Chem-Resistant Apron

If Aerosol Risk High

Click to download full resolution via product page

Caption: Logic flow for selecting PPE based on physical state and quantity. Note the escalation

to laminate gloves for larger quantities.
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Protocol A: Weighing & Transfer (Solid)
Objective: Prevent inhalation of dust and contamination of balance.

Engineering Control: Perform all weighing inside a Chemical Fume Hood or a Powder

Containment Balance Enclosure.

Static Control: Use an ionizing bar or anti-static gun. Benzonitrile derivatives can be static-

prone; static discharge can disperse the powder.

Transfer:

Tare the receiving vessel (with lid) before adding the compound.

Add solid.[1]

Seal the vessel before removing it from the balance enclosure.

Wipe the exterior of the vessel with a solvent-dampened wipe (methanol/ethanol) inside

the hood to remove invisible dust residues.

Protocol B: Solubilization & Reaction
Objective: Mitigate exothermic risks and vapor generation.

Solvent Choice: When dissolving, be aware that nitriles can react violently with strong acids

or oxidizers.

Addition: Add solvent slowly to the solid.

Temperature: Monitor internal temperature. While this specific derivative is relatively stable,

the hydroxyethyl group allows for esterification or dehydration reactions that can generate

heat.

Emergency Response & Disposal
Exposure Response Workflow
If exposure occurs, speed is critical to prevent systemic uptake.
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Exposure Event Type?

Skin Contact

Eye Contact

Inhalation

1. Remove Clothing
2. Wash Soap/Water (15m)
3. Do NOT scrub (abrasion)

1. Flush Water (15m)
2. Hold eyelids open

1. Move to Fresh Air
2. Oxygen if available

Seek Medical Attention
(Inform: Nitrile/Cyanide Risk)

Click to download full resolution via product page

Caption: Immediate steps for dermal, ocular, and inhalation exposure. Note the instruction NOT

to scrub skin, which increases absorption.

Waste Disposal[1][4]
Segregation: Segregate as "Toxic Organic Waste."

Incompatibility:NEVER mix nitrile waste with acidic waste streams. Acidification of nitriles

(especially if hydrolysis occurs) can release Hydrogen Cyanide (HCN) gas.

Labeling: Clearly label waste containers: "Contains Benzonitrile Derivatives - TOXIC - DO

NOT ACIDIFY."
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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handling-3-1r-1-hydroxyethyl-benzonitrile]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Ontario, CA 91761, United States
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